Cas no 1798526-03-0 (N-[2-(3-cyclopropyl-1,2,4-oxadiazol-5-yl)thiophen-3-yl]-2-(thiophen-2-yl)acetamide)
![N-[2-(3-cyclopropyl-1,2,4-oxadiazol-5-yl)thiophen-3-yl]-2-(thiophen-2-yl)acetamide structure](https://www.kuujia.com/scimg/cas/1798526-03-0x500.png)
N-[2-(3-cyclopropyl-1,2,4-oxadiazol-5-yl)thiophen-3-yl]-2-(thiophen-2-yl)acetamide Chemical and Physical Properties
Names and Identifiers
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- N-[2-(3-cyclopropyl-1,2,4-oxadiazol-5-yl)thiophen-3-yl]-2-thiophen-2-ylacetamide
- N-[2-(3-cyclopropyl-1,2,4-oxadiazol-5-yl)thiophen-3-yl]-2-(thiophen-2-yl)acetamide
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- Inchi: 1S/C15H13N3O2S2/c19-12(8-10-2-1-6-21-10)16-11-5-7-22-13(11)15-17-14(18-20-15)9-3-4-9/h1-2,5-7,9H,3-4,8H2,(H,16,19)
- InChI Key: APGOGYFSBZMFAM-UHFFFAOYSA-N
- SMILES: C(NC1C=CSC=1C1ON=C(C2CC2)N=1)(=O)CC1SC=CC=1
N-[2-(3-cyclopropyl-1,2,4-oxadiazol-5-yl)thiophen-3-yl]-2-(thiophen-2-yl)acetamide Pricemore >>
Enterprise | No. | Product name | Cas No. | Purity | Specification | Price | update time | Inquiry |
---|---|---|---|---|---|---|---|---|
Life Chemicals | F6371-0506-20μmol |
N-[2-(3-cyclopropyl-1,2,4-oxadiazol-5-yl)thiophen-3-yl]-2-(thiophen-2-yl)acetamide |
1798526-03-0 | 20μmol |
$118.5 | 2023-09-09 | ||
Life Chemicals | F6371-0506-50mg |
N-[2-(3-cyclopropyl-1,2,4-oxadiazol-5-yl)thiophen-3-yl]-2-(thiophen-2-yl)acetamide |
1798526-03-0 | 50mg |
$240.0 | 2023-09-09 | ||
Life Chemicals | F6371-0506-4mg |
N-[2-(3-cyclopropyl-1,2,4-oxadiazol-5-yl)thiophen-3-yl]-2-(thiophen-2-yl)acetamide |
1798526-03-0 | 4mg |
$99.0 | 2023-09-09 | ||
Life Chemicals | F6371-0506-15mg |
N-[2-(3-cyclopropyl-1,2,4-oxadiazol-5-yl)thiophen-3-yl]-2-(thiophen-2-yl)acetamide |
1798526-03-0 | 15mg |
$133.5 | 2023-09-09 | ||
Life Chemicals | F6371-0506-25mg |
N-[2-(3-cyclopropyl-1,2,4-oxadiazol-5-yl)thiophen-3-yl]-2-(thiophen-2-yl)acetamide |
1798526-03-0 | 25mg |
$163.5 | 2023-09-09 | ||
Life Chemicals | F6371-0506-10mg |
N-[2-(3-cyclopropyl-1,2,4-oxadiazol-5-yl)thiophen-3-yl]-2-(thiophen-2-yl)acetamide |
1798526-03-0 | 10mg |
$118.5 | 2023-09-09 | ||
Life Chemicals | F6371-0506-20mg |
N-[2-(3-cyclopropyl-1,2,4-oxadiazol-5-yl)thiophen-3-yl]-2-(thiophen-2-yl)acetamide |
1798526-03-0 | 20mg |
$148.5 | 2023-09-09 | ||
Life Chemicals | F6371-0506-75mg |
N-[2-(3-cyclopropyl-1,2,4-oxadiazol-5-yl)thiophen-3-yl]-2-(thiophen-2-yl)acetamide |
1798526-03-0 | 75mg |
$312.0 | 2023-09-09 | ||
Life Chemicals | F6371-0506-5mg |
N-[2-(3-cyclopropyl-1,2,4-oxadiazol-5-yl)thiophen-3-yl]-2-(thiophen-2-yl)acetamide |
1798526-03-0 | 5mg |
$103.5 | 2023-09-09 | ||
Life Chemicals | F6371-0506-30mg |
N-[2-(3-cyclopropyl-1,2,4-oxadiazol-5-yl)thiophen-3-yl]-2-(thiophen-2-yl)acetamide |
1798526-03-0 | 30mg |
$178.5 | 2023-09-09 |
N-[2-(3-cyclopropyl-1,2,4-oxadiazol-5-yl)thiophen-3-yl]-2-(thiophen-2-yl)acetamide Related Literature
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Oliver Kreye,Michael A. R. Meier RSC Adv., 2015,5, 53155-53160
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Fulin Zhou,Fujian Zhou,Rongchuan Su,Yudong Yang,Jingsong You Chem. Sci., 2020,11, 7424-7428
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Kaixia Zhang,Xiaolei Shen Analyst, 2013,138, 1828-1834
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Ziwei Li,Fan Yang,Di Wu,Yanhong Liu,Yang Gao,Haichen Lian,Hongxin Zhang,Zhibin Yin,Aiguo Wu,Leyong Zeng Nanoscale, 2020,12, 22173-22184
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Alina Karabchevsky,Eran Falek,Yakov Greenberg,Michael Elman,Yaakov Keren,Ioseph Gurwich Nanoscale Adv., 2020,2, 2977-2985
Additional information on N-[2-(3-cyclopropyl-1,2,4-oxadiazol-5-yl)thiophen-3-yl]-2-(thiophen-2-yl)acetamide
Comprehensive Analysis of N-[2-(3-cyclopropyl-1,2,4-oxadiazol-5-yl)thiophen-3-yl]-2-(thiophen-2-yl)acetamide (CAS No. 1798526-03-0)
In the realm of pharmaceutical and agrochemical research, N-[2-(3-cyclopropyl-1,2,4-oxadiazol-5-yl)thiophen-3-yl]-2-(thiophen-2-yl)acetamide (CAS No. 1798526-03-0) has emerged as a compound of significant interest. This molecule, characterized by its unique 1,2,4-oxadiazole and thiophene moieties, exhibits potential applications in drug discovery and material science. Its structural complexity and functional diversity make it a subject of ongoing studies, particularly in the context of small-molecule therapeutics and heterocyclic chemistry.
The compound's cyclopropyl and thiophene groups contribute to its distinct physicochemical properties, including solubility and stability. Researchers are increasingly focusing on its potential as a kinase inhibitor or GPCR modulator, given the prevalence of these targets in modern drug development. Recent publications highlight its relevance in structure-activity relationship (SAR) studies, where subtle modifications to its core structure could yield derivatives with enhanced bioactivity.
From a synthetic perspective, N-[2-(3-cyclopropyl-1,2,4-oxadiazol-5-yl)thiophen-3-yl]-2-(thiophen-2-yl)acetamide poses intriguing challenges. The 1,2,4-oxadiazole ring, known for its metabolic stability, is often incorporated into lead compounds to improve pharmacokinetic profiles. Meanwhile, the thiophene rings offer opportunities for π-stacking interactions, a feature exploited in the design of bioactive molecules. These attributes align with current trends in fragment-based drug design and computational chemistry, where researchers prioritize scaffolds with balanced lipophilicity and hydrogen-bonding capacity.
The compound's CAS No. 1798526-03-0 serves as a critical identifier in chemical databases, facilitating global collaboration among scientists. Its inclusion in platforms like PubChem and Reaxys underscores its importance in cheminformatics and high-throughput screening initiatives. As the scientific community gravitates toward AI-driven drug discovery, such well-documented compounds provide valuable training data for machine learning models predicting molecular properties.
Environmental and green chemistry considerations also apply to this molecule. Recent advancements in catalytic synthesis methods aim to optimize its production while minimizing waste—a response to growing demand for sustainable chemical processes. This aligns with broader industry shifts toward benign-by-design principles, where researchers evaluate compounds not just for efficacy but also for synthetic efficiency and environmental impact.
In material science applications, the conjugated systems within N-[2-(3-cyclopropyl-1,2,4-oxadiazol-5-yl)thiophen-3-yl]-2-(thiophen-2-yl)acetamide suggest potential utility in organic electronics. Its electron-rich heterocycles could contribute to charge transport properties, making it a candidate for organic semiconductors or photovoltaic materials. Such interdisciplinary potential reflects the compound's versatility beyond traditional pharmaceutical contexts.
Quality control and analytical characterization remain crucial for researchers working with this compound. Techniques like HPLC, LC-MS, and NMR spectroscopy are routinely employed to verify purity and structural integrity—especially important given the compound's use in biological assays and medicinal chemistry programs. The growing adoption of automated purification systems has streamlined these processes, enabling faster progression from synthesis to testing.
As patent landscapes evolve, N-[2-(3-cyclopropyl-1,2,4-oxadiazol-5-yl)thiophen-3-yl]-2-(thiophen-2-yl)acetamide has appeared in several intellectual property filings related to central nervous system disorders and inflammatory conditions. This patent activity signals commercial interest while prompting academic researchers to explore novel therapeutic angles. The compound's privileged structure characteristics—shared by many FDA-approved drugs—further enhance its appeal as a scaffold for lead optimization campaigns.
Looking ahead, the scientific narrative around CAS No. 1798526-03-0 will likely expand as new research emerges. Current investigations into its metabolic stability, target selectivity, and potential polypharmacology effects may uncover additional applications. For synthetic chemists, developing more efficient routes to this multifunctional heterocycle remains an active pursuit—one that could lower barriers to its widespread research utilization across multiple disciplines.
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